N-[(2,3-dihydro-1,4-benzodioxin-6-ylamino)carbonothioyl]-3,5-dimethylbenzamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-ylcarbamothioyl)-3,5-dimethylbenzamide
• InChI: InChI=1S/C18H18N2O3S/c1-11-7-12(2)9-13(8-11)17(21)20-18(24)19-14-3-4-15-16(10-14)23-6-5-22-15/h3-4,7-10H,5-6H2,1-2H3,(H2,19,20,21,24)
• InChI Key: DLXMVFLSRXMKFA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)NC(=S)NC2=CC3=C(C=C2)OCCO3)C
• Molecular Formula: C18H18N2O3S
• Molecular Weight: 342.4 g/mol

Description

N-[(2,3-dihydro-1,4-benzodioxin-6-ylamino)carbonothioyl]-3,5-dimethylbenzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as DBAIT, and it has been shown to have a wide range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of DBAIT involves its ability to bind to the catalytic domain of PARP enzymes, thereby inhibiting their activity. This inhibition leads to the accumulation of DNA damage and the activation of cell death pathways. DBAIT has also been shown to modulate the activity of other enzymes involved in DNA repair and cell death pathways, further enhancing its effects.
Biochemical and Physiological Effects:
DBAIT has a wide range of biochemical and physiological effects, including the induction of DNA damage, the inhibition of cell proliferation, and the induction of cell death. DBAIT has also been shown to modulate the activity of various signaling pathways involved in cell growth and survival, including the PI3K/Akt and MAPK pathways.

Advantages and Limitations for Lab Experiments

DBAIT has several advantages for lab experiments, including its potency and specificity towards PARP enzymes, its ability to induce DNA damage, and its potential to modulate other signaling pathways. However, DBAIT also has some limitations, including its potential toxicity and the need for careful dosing and administration.

Future Directions

There are several future directions for research on DBAIT, including the development of new synthesis methods to improve yield and purity, the investigation of its effects on other signaling pathways, and the exploration of its potential applications in cancer therapy. DBAIT has shown great promise as a tool for investigating the role of PARP enzymes in various biological processes, and it is likely to continue to be a valuable tool for scientific research in the future.
Conclusion:
In conclusion, N-[(2,3-dihydro-1,4-benzodioxin-6-ylamino)carbonothioyl]-3,5-dimethylbenzamide, or DBAIT, is a chemical compound that has been extensively studied for its potential applications in scientific research. Its ability to inhibit PARP enzymes and induce DNA damage has made it a valuable tool for investigating the role of PARP in various biological processes. While DBAIT has some limitations, it is likely to continue to be a valuable tool for scientific research in the future.

Synthesis Methods

DBAIT can be synthesized through a multistep process that involves the reaction between 3,5-dimethylbenzoic acid and 2,3-dihydro-1,4-benzodioxin-6-amine. The resulting intermediate is then treated with carbon disulfide and transformed into the final product through a series of chemical reactions. This synthesis method has been optimized to produce high yields of DBAIT with excellent purity.

Scientific Research Applications

DBAIT has been extensively studied for its potential applications in scientific research. One of the key areas of interest is its ability to inhibit the activity of PARP enzymes, which are involved in DNA repair and cell death pathways. DBAIT has been shown to be a potent inhibitor of PARP enzymes, and it has been used in a wide range of studies to investigate the role of PARP in various biological processes.